Cas no 1000269-51-1 ((6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid)

• Product Name: (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid
• CAS No: 1000269-51-1
• MF: C₁₃H₁₂BNO₄
• MW: 257.049683570862
• CID: 1092386
• PubChem ID: 53438175
• Update Time: 2025-10-17

(6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid
• (6-phenylmethoxycarbonylpyridin-3-yl)boronic acid
• MFCD16038213
• DTXSID40701201
• 6-[(BENZYLOXY)CARBONYL]PYRIDIN-3-YLBORONIC ACID
• 6-(benzyloxycarbonyl)pyridine-3-boronic acid
• SCHEMBL3086469
• E84810
• 1000269-51-1
• {6-[(Benzyloxy)carbonyl]pyridin-3-yl}boronic acid
• 2-Pyridinecarboxylic acid, 5-borono-, 2-(phenylmethyl) ester
• (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronicacid

• Inchi： 1S/C13H12BNO4/c16-13(19-9-10-4-2-1-3-5-10)12-7-6-11(8-15-12)14(17)18/h1-8,17-18H,9H2
• InChI Key： ZJFHFVUWFKEFTI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(B(O)O)=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.0859380g/mol
• Monoisotopic Mass: 257.0859380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid

(6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid (CAS No. 1000269-51-1): A Comprehensive Overview

(6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid (CAS No. 1000269-51-1) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. This compound, also known as 6-(benzyloxycarbonyl)pyridin-3-ylboronic acid, is a boronic acid derivative that features a pyridine ring and a benzyloxycarbonyl group. The combination of these functional groups endows the molecule with a range of chemical reactivity and biological activity, making it an important intermediate in various synthetic pathways.

The structure of (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid is characterized by the presence of a boronic acid moiety, which is known for its ability to form stable complexes with various organic and inorganic compounds. This property makes it an excellent ligand in transition metal-catalyzed reactions, particularly in Suzuki-Miyaura coupling reactions, where it can be used to introduce aryl or vinyl groups into organic molecules. The benzyloxycarbonyl group, on the other hand, provides additional reactivity and functionalization options, making the compound highly valuable in the synthesis of complex organic molecules.

Recent research has highlighted the potential of (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid in the development of new pharmaceuticals. Studies have shown that boronic acids and their derivatives can exhibit various biological activities, including anti-inflammatory, anti-cancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that boronic acid derivatives can inhibit specific enzymes involved in cancer cell proliferation, making them promising candidates for drug development.

In addition to its medicinal applications, (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid has found use in materials science. The unique electronic properties of boronic acids make them suitable for the synthesis of functional materials such as polymers and coordination complexes. These materials can be used in applications ranging from catalysis to sensing and energy storage. For example, a recent study published in the Journal of Materials Chemistry A reported the synthesis of a polymer containing boronic acid units that exhibited excellent performance in lithium-ion batteries.

The synthesis of (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid typically involves several steps, starting with the preparation of the corresponding pyridine derivative followed by the introduction of the boronic acid moiety. One common synthetic route involves the reaction of 6-bromopyridine with benzyl chloroformate to form 6-benzyloxycarbonylpyridine, which is then converted to the boronic acid using a suitable boron source such as bis(pinacolato)diboron. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid are also noteworthy. It is a white crystalline solid that is soluble in polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its melting point is typically around 150°C, and it exhibits good thermal stability under standard laboratory conditions. These properties make it easy to handle and store, which is crucial for both research and industrial applications.

In terms of safety, while (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The market demand for (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid is growing due to its wide range of applications in both academia and industry. Pharmaceutical companies are increasingly interested in using this compound as an intermediate in drug discovery processes, while materials scientists are exploring its potential in developing advanced functional materials. As research continues to uncover new uses for this versatile molecule, its importance in various fields is likely to increase further.

In conclusion, (6-((Benzyloxy)carbonyl)pyridin-3-yl)boronic acid (CAS No. 1000269-51-1) is a highly valuable compound with diverse applications in medicinal chemistry and materials science. Its unique structure and properties make it an essential tool for researchers working on new drug candidates and advanced materials. As ongoing research continues to expand our understanding of this compound's potential, it is poised to play an increasingly important role in future scientific advancements.